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A Comprehensive Comparative Analysis of Enhanced Oil Recovery (EOR) Methods

The global demand for energy necessitates the optimization of oil extraction from existing

reservoirs. Primary and secondary recovery methods often leave a significant portion of the

original oil in place (OOIP).[1][2] Enhanced Oil Recovery (EOR) techniques are therefore

crucial for maximizing hydrocarbon extraction. EOR methods can increase oil production by

30% to 60% or more, compared to the 20% to 40% typically achieved with primary and

secondary recovery.[3] This guide provides a comparative analysis of the primary EOR

methods: thermal, chemical, gas, and microbial. The performance, mechanisms, and

experimental protocols of these methods are discussed to provide a comprehensive resource

for researchers, scientists, and drug development professionals.

Overview of Enhanced Oil Recovery Methods
EOR techniques are sophisticated methods used to recover residual oil after primary and

secondary methods are no longer efficient.[4] These techniques involve the injection of

substances not naturally present in the reservoir to alter the properties of the oil or the reservoir

rock, thereby improving oil displacement and sweep efficiency.[4][5] The main categories of

EOR are:

Thermal Recovery: Involves introducing heat into the reservoir to reduce the viscosity of

heavy crude oil, making it easier to flow.
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Chemical Recovery: Involves the injection of chemicals like polymers, surfactants, and

alkalis to improve sweep efficiency and reduce interfacial tension between oil and water.[4]

Gas Injection: Utilizes gases such as carbon dioxide (CO2), nitrogen, or natural gas to lower

oil viscosity and miscibly displace the oil.[5]

Microbial EOR (MEOR): Leverages microorganisms to produce beneficial byproducts like

biosurfactants, biopolymers, and gases in-situ to enhance oil recovery.[6]

The selection of an appropriate EOR method is highly dependent on reservoir characteristics

such as rock type, permeability, porosity, temperature, pressure, and oil properties like viscosity

and composition.[1][7]

Comparative Performance of EOR Methods
The effectiveness of different EOR methods varies significantly based on reservoir conditions

and the specific technology applied. The following tables summarize the available quantitative

data on the performance of various EOR methods. It is important to note that a direct,

comprehensive comparison is challenging due to the variability in reservoir characteristics and

operational parameters across different studies.

Table 1: Comparison of Oil Recovery Factors for Various EOR Methods

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 14 Tech Support

https://www.espublisher.com/uploads/article_pdf/esmm1005.pdf
https://magnascientiapub.com/journals/msarr/sites/default/files/MSARR-2024-0095.pdf
https://www.tandfonline.com/doi/full/10.1080/12269328.2025.2522197?src=
https://www.mdpi.com/1996-1073/16/13/4907
https://www.researchgate.net/publication/371901293_Overview_of_Methods_for_Enhanced_Oil_Recovery_from_Conventional_and_Unconventional_Reservoirs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


EOR Method Sub-Method
Incremental
Oil Recovery
(% OOIP)

Total Recovery
Factor (%)

Reservoir/Stud
y Type

Thermal Steam Injection Varies Up to 60-65%
Heavy oil

reservoirs[2]

In-situ

Combustion
Varies -

Heavy oil

reservoirs[8]

Chemical
Polymer

Flooding
16.8 - 26 -

Core flooding

experiment[9]

Surfactant-

Polymer

Flooding

16.5 - 38.8 -
Core flooding

experiment[9]

Gas
Continuous CO2

Injection

Up to 40 (over

water flooding)
39.1

Heterogeneous

sandstone

formation[10]

Water-

Alternating-Gas

(WAG) CO2

Injection

20 (over water

flooding)
46

Heterogeneous

sandstone

formation[10]

Microbial
Biosurfactant/Me

tabolites
3 - 4.1 (of Sor) -

Core flooding

experiment[10]

Paenibacillus

mucilaginosus
6.9 -

Low-permeability

cores[11]

Pseudomonas

aeruginosa
7.9 -

Low-permeability

cores[11]

Table 2: Qualitative Comparison of EOR Methods
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EOR Method Advantages Limitations Best Applications

Thermal (Steam

Injection)

Reduces oil viscosity

effectively

Heat loss, high cost,

emissions

Heavy oil, viscous

reservoirs[8]

Thermal (SAGD)
High recovery for

bitumen/heavy oil

Requires horizontal

wells, high capital

costs

Bitumen reservoirs (oil

sands)[8]

Chemical (Polymer

Flooding)

Improves sweep

efficiency, cost-

effective

Polymer degradation

at high

temperature/salinity

Moderate viscosity

oils, reservoirs with

good injectivity[8]

Chemical

(Surfactant/Alkaline

Flooding)

Reduces interfacial

tension, mobilizes

trapped oil

Expensive chemicals,

adsorption losses

Light to medium oils

with high residual

oil[8]

Gas (CO2 Injection -

Miscible)

High recovery

efficiency, reduces oil

viscosity

High

compression/injection

costs, requires high

pressure

Light to medium oils,

deep reservoirs with

high pressure[8]

Microbial EOR

Environmentally

friendly, potential for

low-cost

Unpredictable

bacterial behavior, risk

of biodegradation

Mature fields,

reservoirs with

moderate temperature

and salinity[8]

Mechanisms of EOR Methods and Experimental
Workflows
The underlying mechanisms of each EOR method dictate their suitability for different reservoir

conditions. Understanding these mechanisms is key to optimizing their application.

Thermal Recovery
Thermal EOR methods are primarily used for heavy and viscous crude oils. The main principle

is to reduce the oil's viscosity by heating it.
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Mechanism: Steam is injected into the reservoir, which heats the crude oil. This reduction in

viscosity improves the oil's mobility, allowing it to be more easily displaced by the injected

fluid or natural reservoir pressure.

Experimental Workflow: A common laboratory method to evaluate thermal EOR is through

core flooding experiments where a core sample saturated with heavy oil is subjected to

steam injection. The reduction in oil viscosity and the amount of recovered oil are measured.

Steam Injection Well Heavy Oil Reservoir
(High Viscosity Oil)

Inject Steam Heat Transfer Oil Viscosity Reduction Increased Oil Mobility Production WellOil Displacement

Click to download full resolution via product page

Mechanism of Thermal Enhanced Oil Recovery.

Chemical Recovery
Chemical EOR involves the injection of various chemicals to improve oil recovery through

several mechanisms.

Mechanism:

Polymer Flooding: Water-soluble polymers are added to the injection water to increase its

viscosity. This improves the mobility ratio between the injected water and the oil, leading to

better sweep efficiency and preventing viscous fingering.

Surfactant Flooding: Surfactants are injected to reduce the interfacial tension (IFT)

between oil and water. This allows the mobilization of residual oil trapped in the pores by

capillary forces.

Alkaline Flooding: Alkaline chemicals react with acidic components in the crude oil to form

in-situ surfactants, which then reduce IFT.

Experimental Workflow: Core flooding experiments are the primary method for evaluating

chemical EOR. A core sample is saturated with oil and water, followed by the injection of the

chemical solution (polymer, surfactant, or alkaline). The oil recovery, pressure drop, and

effluent fluid properties are monitored.
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Experimental Workflow for Chemical EOR Core Flooding.
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Gas Injection
Gas injection EOR methods can be either miscible or immiscible, depending on the reservoir

pressure, temperature, and oil composition.

Mechanism:

Miscible Gas Injection: The injected gas (e.g., CO2) and oil form a single phase,

eliminating the interfacial tension. This results in a very efficient displacement of oil.

Immiscible Gas Injection: The injected gas does not become miscible with the oil but helps

to swell the oil and reduce its viscosity, leading to improved recovery.

Experimental Workflow: Core flooding experiments are conducted in a high-pressure, high-

temperature core holder. After saturating the core with oil and water, the gas is injected at

reservoir conditions. The oil and gas production are measured, and the miscibility conditions

are often determined through slim-tube tests.

Gas Injection Well
(e.g., CO2) Oil ReservoirInject Gas Gas-Oil Interaction

Miscible Displacement
(IFT ≈ 0)High Pressure

Immiscible Displacement
(Oil Swelling, Viscosity Reduction)

Low Pressure Improved Oil Displacement Production Well

Click to download full resolution via product page

Logical Pathways in Gas Injection EOR.

Microbial Enhanced Oil Recovery (MEOR)
MEOR is an environmentally friendly EOR technique that utilizes microorganisms to enhance

oil recovery.

Mechanism: Indigenous or injected microorganisms are stimulated by nutrient injection. Their

metabolic processes produce beneficial products like biosurfactants (reduce IFT),

biopolymers (improve sweep efficiency), solvents (reduce oil viscosity), and gases (increase

reservoir pressure).
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Experimental Workflow: Laboratory evaluation of MEOR involves core flooding experiments

where a core is saturated with reservoir fluids and then inoculated with a microbial culture

and nutrients. The core is incubated for a period to allow for microbial activity, followed by a

water flood to recover the mobilized oil.

Start

Reservoir Core Preparation
(Saturated with Oil and Brine)

Inject Microbial Culture
and Nutrients

Incubate Core at
Reservoir Temperature

Water Flooding

Analyze Effluent for
Oil Recovery and Microbial Products

End

Click to download full resolution via product page

Experimental Workflow for Microbial EOR Evaluation.

Detailed Experimental Protocols
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Detailed and standardized experimental protocols are essential for the reliable comparison of

EOR methods. Below are outlines of typical protocols for key experiments.

Core Flooding for Chemical and Gas EOR
Objective: To determine the incremental oil recovery of a specific chemical formulation or gas

injection compared to conventional water flooding.

Materials and Equipment:

Reservoir core plugs

Core holder

High-pressure pumps for fluid injection

Back-pressure regulator

Fluid collection system (fraction collector)

Pressure transducers

Oven for temperature control

Crude oil, synthetic brine, and EOR injectants (polymers, surfactants, CO2, etc.)

Procedure:

Core Preparation:

Clean the core plug using solvents (e.g., toluene, methanol) and dry it in an oven.

Measure the core's dimensions, dry weight, porosity, and absolute permeability to brine.

Saturate the core with synthetic brine.

Inject crude oil until connate water saturation is reached. Age the core at reservoir

temperature.
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Water Flooding (Secondary Recovery):

Inject brine at a constant rate until no more oil is produced. Record the volume of oil and

water produced.

EOR Flooding (Tertiary Recovery):

Inject the EOR fluid (e.g., polymer solution, surfactant slug, or CO2) at the desired

injection rate and volume (typically expressed in pore volumes, PV).

For chemical EOR, this may be followed by a chase fluid (e.g., polymer drive or brine).

For gas EOR, maintain reservoir pressure and temperature.

Data Collection and Analysis:

Continuously monitor the pressure drop across the core.

Collect effluent in fractions and measure the volume of oil and water in each.

Calculate the incremental oil recovery factor as the percentage of OOIP recovered during

the EOR stage.

Interfacial Tension (IFT) Measurement for Chemical EOR
Objective: To measure the IFT between the crude oil and the injected chemical solution to

assess the effectiveness of surfactants.

Equipment: Spinning drop tensiometer

Procedure:

A small droplet of the oil phase is introduced into a capillary tube filled with the aqueous

phase (surfactant solution).

The capillary tube is rotated at high speed.

The centrifugal force elongates the oil droplet.
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The IFT is calculated from the shape of the elongated droplet, the rotational speed, and the

density difference between the two phases.

Viscosity Measurement
Objective: To measure the viscosity of the crude oil and the injected fluids (e.g., polymer

solutions).

Equipment: Rotational viscometer

Procedure:

Place the fluid sample in the viscometer's sample cup.

Control the temperature to match reservoir conditions.

The viscometer rotates a spindle in the fluid at a known speed.

The torque required to rotate the spindle is measured and used to calculate the fluid's

viscosity.

Microbial EOR Core Flooding Protocol
Objective: To evaluate the potential of microorganisms to enhance oil recovery in a simulated

reservoir environment.

Procedure:

Core Preparation: Prepare the core as described in the chemical EOR protocol.

Nutrient and Microbe Injection:

Inject a slug of nutrient-rich medium, with or without a specific microbial culture, into the

core.

Incubation:

Shut in the core (stop all injection and production) and incubate it at reservoir temperature

for a predetermined period (e.g., several days to weeks) to allow for microbial growth and
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metabolism.

Post-Incubation Water Flooding:

Resume water injection and collect the effluent.

Analysis:

Measure the oil and water volumes in the effluent to determine incremental oil recovery.

Analyze the effluent for microbial products such as biosurfactants, biopolymers, acids, and

gases.

Conclusion
The selection and design of an EOR project require a thorough understanding of the various

available methods and their underlying mechanisms. Thermal methods are highly effective for

heavy oils but are energy-intensive. Chemical methods offer versatility for a range of reservoir

conditions but can be costly. Gas injection, particularly with CO2, is a proven method for light to

medium oils but requires a source of gas and high-pressure facilities. Microbial EOR presents

an environmentally friendly and potentially low-cost alternative, though its application is still less

mature and subject to the complexities of microbial behavior in the subsurface.

This guide has provided a comparative overview of these EOR methods, supported by

available performance data and detailed experimental protocols. For successful field

implementation, laboratory studies, as outlined here, are indispensable for screening and

optimizing the chosen EOR technique for specific reservoir conditions. Further research is

needed to generate more comprehensive and directly comparable datasets to aid in the

selection and design of future EOR projects.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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